1-Bromo-4-((2,2,2-trifluoroethyl)sulfonyl)benzene

• IUPAC Name: 1-bromo-4-(2,2,2-trifluoroethylsulfonyl)benzene
• InChI: InChI=1S/C8H6BrF3O2S/c9-6-1-3-7(4-2-6)15(13,14)5-8(10,11)12/h1-4H,5H2
• InChI Key: JPYVBAQNXPMHCF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1S(=O)(=O)CC(F)(F)F)Br
• Molecular Formula: C8H6BrF3O2S
• DSSTOX Substance ID: DTXSID70738489
• Molecular Weight: 303.10 g/mol
• CAS RN: 648905-23-1

Description

1-Bromo-4-((2,2,2-trifluoroethyl)sulfonyl)benzene (BTFEB) is an organosulfur compound that has been used in a variety of scientific research applications. BTFEB is a colorless liquid with a boiling point of 200°C and a melting point of -20°C. It is soluble in both organic and aqueous solvents, making it an ideal compound for a variety of research applications. BTFEB has a wide range of uses in the field of synthetic organic chemistry, and has been used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and materials science.

Scientific Research Applications

Synthesis and Molecular Electronics

1-Bromo-4-((2,2,2-trifluoroethyl)sulfonyl)benzene serves as a precursor in the synthesis of oligo(phenylenevinylene) and oligo(phenyleneethynylene) wires, which are essential in molecular electronics. These compounds are created through efficient synthetic transformations, underscoring the chemical's role in developing advanced molecular structures (Stuhr-Hansen et al., 2005).

Catalytic Reactions

This compound is instrumental in facilitating various catalytic reactions. For instance, it is used in tandem cyclocondensation-Knoevenagel–Michael reactions, where it functions as an efficient catalyst. This showcases its significance in facilitating complex chemical reactions (Khazaei et al., 2014).

SuFEx Click Chemistry

In the realm of SuFEx click chemistry, this compound proves vital. It acts as a connector in synthesizing various chemical structures, such as isoxazole-5-sulfonyl fluorides and triazole-4-sulfonyl fluorides. Its role in facilitating selective SuFEx reactions highlights its versatility in chemical synthesis (Smedley et al., 2018).

Bromocyclization Reactions

The compound is also a key player in bromocyclization reactions. It enables the formation of complex structures like 2-substituted-4-bromo-pyrrolidines under mild metal-free conditions. This demonstrates its utility in creating structurally complex and diverse chemical entities (Fan et al., 2007).

Generation of Arynes

It plays a crucial role in the generation of arynes, which are highly reactive intermediates in organic synthesis. These arynes are used to create complex molecular structures, such as naphthalenes, through cycloaddition reactions (Schlosser & Castagnetti, 2001).

Synthesis of Functionalized Isoquinolines

This compound aids in the synthesis of functionalized isoquinolines, which are valuable in medicinal chemistry. It acts as a precursor in the intramolecular reaction of a benzyl bromide and an α-imino carbene, leading to the creation of bromonium ylides (He et al., 2016).